Cas no 139760-68-2 (Benzoic acid, 2-(3-butenyl)-3-hydroxy-, methyl ester)

• Product Name: Benzoic acid, 2-(3-butenyl)-3-hydroxy-, methyl ester
• CAS No: 139760-68-2
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 1283447
• Update Time: 2024-08-04

Benzoic acid, 2-(3-butenyl)-3-hydroxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 2-(3-butenyl)-3-hydroxy-, methyl ester
• Benzoic acid, 2-(3-buten-1-yl)-3-hydroxy-, methyl ester

• Inchi： 1S/C12H14O3/c1-3-4-6-9-10(12(14)15-2)7-5-8-11(9)13/h3,5,7-8,13H,1,4,6H2,2H3
• InChI Key： DAIVDSJUDUSQJM-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(O)=C1CCC=C

Computed Properties

• Exact Mass: 206.09432

Experimental Properties

• Density: 1.104±0.06 g/cm3(Predicted)
• Boiling Point: 339.3±30.0 °C(Predicted)
• PSA: 46.53
• pka: 9.42±0.35(Predicted)